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Introduction

AF38469 is a potent, selective, and orally bioavailable small molecule inhibitor of the VPS10P
domain sorting receptor, Sortilin.[1][2] Sortilin is a key regulator of intracellular protein trafficking
and has been implicated in a variety of physiological and pathological processes. By binding to
the neurotensin binding site within the Vps10p domain of Sortilin, AF38469 effectively blocks its
function.[3][4] This inhibitory action has shown therapeutic potential in a range of preclinical
models, including neurodegenerative diseases, diabetic complications, neuropathic pain, and
cancer.[3][5][6][7]

These application notes provide a comprehensive overview of the in vivo dosage and
administration protocols for AF38469 derived from published research, intended to guide
researchers in their study design.

Mechanism of Action

AF38469 functions by inhibiting Sortilin, a type | membrane glycoprotein involved in the sorting
and trafficking of various proteins. This inhibition can lead to the activation of Transcription
Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[5][6] This
mechanism is particularly relevant in the context of lysosomal storage disorders, where
enhancing cellular clearance pathways is a primary therapeutic goal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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